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Compound of Interest

Compound Name:
Dimethyl 2-(2,4-dinitrophenyl)-2-

methylmalonate

CAS No.: 861209-84-9

Cat. No.: B2401861

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental data for Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate
is not widely available in peer-reviewed literature. This guide is synthesized from established

principles of organic chemistry and data from closely related structural analogs. All protocols

and properties should be treated as well-founded theoretical guidance pending experimental

verification.

Introduction and Core Concepts
Dimethyl 2-(2,4-dinitrophenyl)-2-methylmalonate is a specialized organic compound

characterized by a quaternary carbon center, a structural feature that imparts significant steric

hindrance and unique chemical properties. This molecule belongs to the family of malonic

esters, which are renowned for their synthetic versatility.[1] The key features of this compound

are:
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A Malonic Ester Core: The dimethyl propanedioate framework provides two ester

functionalities and a reactive alpha-carbon.[2]

A Methyl Substitution: Unlike its parent, dimethyl malonate, the alpha-carbon is substituted

with a methyl group, preventing further deprotonation after the initial arylation step.

An Electron-Deficient Aryl Group: The presence of a 2,4-dinitrophenyl moiety dramatically

influences the molecule's reactivity. The two nitro groups are powerful electron-withdrawing

substituents, rendering the aromatic ring highly electron-poor.

These structural elements suggest its primary role as a bespoke building block in multi-step

organic synthesis, particularly for creating complex molecular architectures relevant to

medicinal chemistry and materials science. While a definitive CAS Number is not present in

major public databases like PubChem, supplier catalogs suggest the designation CAS Number

861209-84-9.

Physicochemical and Spectroscopic Properties
(Predicted)
Quantitative experimental data for the title compound is not publicly documented. However,

based on its constituent parts and related known compounds, the following properties can be

predicted.
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Property
Predicted Value /
Description

Rationale / Reference
Analog

Molecular Formula C₁₂H₁₂N₂O₈ From structural analysis.

Molecular Weight 312.23 g/mol
Calculated from the molecular

formula.

Appearance
Likely a pale yellow to orange

solid.

Dinitrophenyl compounds are

typically colored solids.[3]

Melting Point

Expected to be a solid with a

defined melting point, likely

>100 °C.

The high molecular weight,

symmetry, and polar nitro

groups would lead to strong

intermolecular forces.

Solubility

Likely soluble in polar aprotic

solvents (DMSO, DMF,

Acetone) and chlorinated

solvents (DCM, Chloroform);

sparingly soluble in alcohols;

insoluble in water and

nonpolar hydrocarbons.

Based on the polarity of the

nitro and ester groups.

¹H NMR

Predicted shifts (in CDCl₃):

~1.9-2.1 ppm (s, 3H, -CH₃);

~3.8-3.9 ppm (s, 6H, 2x -

OCH₃); ~7.8-8.0 ppm (d, 1H,

Ar-H); ~8.5-8.7 ppm (dd, 1H,

Ar-H); ~8.9-9.1 ppm (d, 1H, Ar-

H).

Shifts are estimated based on

standard values, with

downfield shifts for aromatic

protons due to the strong

electron-withdrawing effect of

the nitro groups.

¹³C NMR

Predicted shifts (in CDCl₃):

~25 ppm (-CH₃); ~54 ppm (2x -

OCH₃); ~60 ppm (quaternary

C); ~120-150 ppm (aromatic

carbons); ~168 ppm (2x C=O).

Standard chemical shifts for

malonates and dinitrophenyl

systems.
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Synthesis: The Nucleophilic Aromatic Substitution
(SNAr) Pathway
The most logical and efficient synthetic route to Dimethyl 2-(2,4-dinitrophenyl)-2-
methylmalonate is through a Nucleophilic Aromatic Substitution (SNAr) reaction.

Causality and Mechanistic Rationale
The core principle of the SNAr mechanism in this context is the activation of an aryl halide by

potent electron-withdrawing groups (EWGs).

Activation of the Aryl Ring: A standard benzene ring is electron-rich and thus unreactive

towards nucleophiles. However, the two nitro groups at the ortho and para positions to the

halogen on a 2,4-dinitrohalobenzene withdraw electron density from the ring by both

inductive and resonance effects. This makes the carbon atom attached to the halogen (C1)

highly electrophilic and susceptible to nucleophilic attack.

Formation of the Nucleophile: Dimethyl 2-methylmalonate possesses an acidic proton on its

α-carbon (pKa ≈ 13).[2] A strong, non-nucleophilic base, such as sodium hydride (NaH), is

required to quantitatively deprotonate it, forming a resonance-stabilized carbanion (enolate).

This enolate is a soft nucleophile, ideal for attacking the electron-poor aromatic ring.

The Addition-Elimination Mechanism: The reaction does not proceed via a concerted SN2

pathway, which is sterically hindered at an sp² center. Instead, it follows a two-step addition-

elimination process:

Addition: The malonate enolate attacks the electrophilic carbon of the 2,4-

dinitrohalobenzene, breaking the aromaticity and forming a high-energy, negatively

charged intermediate known as a Meisenheimer complex.

Stabilization & Elimination: This intermediate is resonance-stabilized, with the negative

charge delocalized onto the oxygen atoms of the nitro groups. This stabilization is the key

driving force for the reaction. The aromaticity is then restored by the elimination of the

halide leaving group (e.g., Cl⁻ or F⁻).

Visualized Synthesis Mechanism
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The following diagram illustrates the step-by-step mechanism for the synthesis.
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Step 1: Nucleophile Formation

Step 2: Nucleophilic Attack

Step 3: Aromatization

Dimethyl 2-methylmalonate

Malonate Enolate (Nucleophile)

Deprotonation

Sodium Hydride (NaH)

Meisenheimer Complex
(Resonance Stabilized)

Addition

2,4-Dinitrochlorobenzene

Final Product

Elimination

Chloride Ion (Cl⁻)

Mechanism: Nucleophilic Aromatic Substitution (SNAr)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2401861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Reaction Purification
Inert Flask Setup

Enolate Formation
(0°C -> RT)

Prepare Reagents

SNAr Coupling
(RT -> 60°C) TLC Monitoring

Continue
Quench & Extract

Complete
Column Chromatography Characterization

(NMR, MS)

Experimental workflow from setup to analysis.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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